N-(2-(1H-indol-3-yl)ethyl)-2-(1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)-2-oxoacetamide

• IUPAC Name: N-[2-(1H-indol-3-yl)ethyl]-2-[1-(2-morpholin-4-yl-2-oxoethyl)indol-3-yl]-2-oxoacetamide
• InChI: InChI=1S/C26H26N4O4/c31-24(29-11-13-34-14-12-29)17-30-16-21(20-6-2-4-8-23(20)30)25(32)26(33)27-10-9-18-15-28-22-7-3-1-5-19(18)22/h1-8,15-16,28H,9-14,17H2,(H,27,33)
• InChI Key: NTNBMKMWUWPNMW-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)CN2C=C(C3=CC=CC=C32)C(=O)C(=O)NCCC4=CNC5=CC=CC=C54
• Molecular Formula: C26H26N4O4
• Molecular Weight: 458.5 g/mol

Description

N-(2-(1H-indol-3-yl)ethyl)-2-(1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)-2-oxoacetamide is a useful research compound. Its molecular formula is C26H26N4O4 and its molecular weight is 458.518. The purity is usually 95%.
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Scientific Research Applications

Antifungal Agents Research has identified 2-(2-oxo-morpholin-3-yl)-acetamide derivatives as potent antifungal agents against various fungi species, including Candida and Aspergillus species. Modifications to improve plasmatic stability have led to derivatives with broad antifungal activity, demonstrating efficacy in vivo against systemic Candida albicans infection (Bardiot et al., 2015).

Synthesis of Cyclopenta[c]pyridine Derivatives In the synthesis of cyclopenta[c]pyridine derivatives, ethyl 2-(N-morpholinyl)cyclopent-1-ene-1-carboxylate reacted smoothly with cyanothioacetamide, showcasing the chemical versatility of morpholino-ethyl compounds in producing novel heterocyclic systems (Dotsenko et al., 2008).

Antitumor Properties New N-(5-R-benzyl-1,3-thiazol-2-yl)-2-morpholin-4-yl-2-oxoacetamides have been prepared and showed promising results in anticancer activity screening. This highlights the potential of these compounds in the search for new anticancer agents (Horishny et al., 2020).

Pharmaceutical Market Analysis Analysis of patents reflects the interest in compounds with morpholinyl and similar groups for various therapeutic applications, including cardiac, neuroprotective, and antitumor effects, indicating a broad spectrum of potential medical applications (Habernickel, 2002).

Antiallergic Agents Research into N-(pyridin-4-yl)-(indol-3-yl)alkylamides resulted in the discovery of compounds with significant antiallergic potency, demonstrating the therapeutic potential of indol-3-yl-based compounds in treating allergies (Menciu et al., 1999).